Cas no 225531-61-3 (Oxazole, 2,2'-(1-methylethylidene)bis[4-(1,1-dimethylethyl)-4,5-dihydro-)

Oxazole, 2,2'-(1-methylethylidene)bis[4-(1,1-dimethylethyl)-4,5-dihydro- structure
225531-61-3 structure
Product Name:Oxazole, 2,2'-(1-methylethylidene)bis[4-(1,1-dimethylethyl)-4,5-dihydro-
CAS No:225531-61-3
MF:C17H30N2O2
MW:294.432304859161
CID:3914692
PubChem ID:495276
Update Time:2025-04-22

Oxazole, 2,2'-(1-methylethylidene)bis[4-(1,1-dimethylethyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2,2'-(1-methylethylidene)bis[4-(1,1-dimethylethyl)-4,5-dihydro-
    • AB89538
    • (S,S)-(-)-2,2
    • NSC648469
    • BCP20065
    • SCHEMBL1130554
    • 225531-61-3
    • MFCD00192243
    • 2,2'-(Propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
    • BCP20064
    • AKOS015917836
    • 4-tert-butyl-2-[1-(4-tert-butyl-4,5-dihydrooxazol-2-yl)-1-methyl-ethyl]-4,5-dihydrooxazole
    • 2,2'-(Propane-2,2-diyl)bis(4-tert-butyl-4,5-dihydro-1,3-oxazole)
    • SY071648
    • (R,R)-(+)-2,2'-Isopropylidenebis(4-tert-butyl-2-oxazoline)
    • DTXSID20927361
    • 4-tert-butyl-2-[2-(4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl)propan-2-yl]-4,5-dihydro-1,3-oxazole
    • SY022882
    • (4R,4 inverted exclamation mark R)-2,2 inverted exclamation mark -(Propane-2,2-diyl)bis[4-(tert-butyl)-4,5-dihydrooxazole]
    • 2,2 inverted exclamation mark -Isopropylidenebis[(S)-4-(tert-butyl)-2-oxazoline]
    • AKOS025243656
    • MFCD07368371
    • MDL: MFCD04220981
    • Inchi: 1S/C17H30N2O2/c1-15(2,3)11-9-20-13(18-11)17(7,8)14-19-12(10-21-14)16(4,5)6/h11-12H,9-10H2,1-8H3
    • InChI Key: DPMGLJUMNRDNMX-UHFFFAOYSA-N
    • SMILES: O1CC(C(C)(C)C)N=C1C(C1=NC(C(C)(C)C)CO1)(C)C

Computed Properties

  • Exact Mass: 294.230728204Da
  • Monoisotopic Mass: 294.230728204Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 43.2Ų
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